2-Bromo-4-fluorothiophenol
Overview
Description
Synthesis Analysis
The synthesis of halogenated thiophenes and related compounds is a topic of interest in several studies. For instance, the synthesis of highly fluorinated dithieno[3,2-b:2',3'-d]phospholes with a perfluorophenyl substituent at the phosphorus center has been achieved, and these compounds have been further modified through cross-coupling reactions . Similarly, the bromination of 2,3-diarylcyclopent-2-en-1-ones has been explored, showing that bromine atoms can be introduced at various positions depending on the reagents and solvents used . Although these studies do not directly describe the synthesis of 2-Bromo-4-fluorothiophenol, they provide valuable information on the bromination and fluorination reactions that could be applicable.
Molecular Structure Analysis
The molecular structure and conformational preferences of halogenated phenols and thiophenols have been studied, with a focus on the intramolecular hydrogen bonding and its effects on the molecular properties . The analysis of microwave spectra of halogenated phenols has provided structural information, including the planarity of the molecules and the internal rotation barriers of the hydroxyl group . These findings can be extrapolated to understand the molecular structure of 2-Bromo-4-fluorothiophenol, which likely exhibits similar intramolecular interactions and steric effects.
Chemical Reactions Analysis
The reactivity of halogenated thiophenes and phenols is influenced by the presence of electron-withdrawing groups such as fluorine and bromine. The studies show that the substitution pattern and the position of the halogen atoms can significantly affect the optoelectronic properties and reactivity of these compounds . For example, the presence of a fluorine atom can enhance the electrophilicity of the adjacent carbon atom, facilitating nucleophilic aromatic substitution reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of halogenated thiophenols are determined by their molecular structure and the nature of the substituents. The electron-withdrawing effects of fluorine and bromine can lead to a decrease in the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, affecting the optoelectronic properties . The electrochemical properties of related compounds, such as supercrowded tetraferrocenylthiophene, have been investigated, revealing multiple reversible electron-transfer processes . These studies suggest that 2-Bromo-4-fluorothiophenol may also exhibit unique electrochemical behavior due to the influence of the halogen substituents.
Scientific Research Applications
Application in Synthesis Analysis
- Field : Chemistry
- Summary : The synthesis of halogenated thiophenes and related compounds is a topic of interest in several studies. For instance, the synthesis of highly fluorinated dithieno [3,2-b:2’,3’-d]phospholes with a perfluorophenyl substituent at the phosphorus center has been achieved, and these compounds have been further modified through cross-coupling reactions.
- Methods : Although these studies do not directly describe the synthesis of 2-Bromo-4-fluorothiophenol, they provide valuable information on the bromination and fluorination reactions that could be applicable.
Application in Anti-Cancer Research
- Field : Medicine
- Summary : 2-Bromo-4-fluorothiophenol has potential applications as an anti-cancer agent.
Application in Bacterial Growth Inhibition
- Field : Microbiology
- Summary : This compound could potentially be used as a bacterial growth inhibitor.
Application in Protein-Protein Interaction Modulation
- Field : Biochemistry
- Summary : 2-Bromo-4-fluorothiophenol could potentially be used as a modulator of protein-protein interactions.
Application in Proteomics Research
Application in Synthesis of Aromatic Thiols
- Field : Chemistry
- Summary : 2-Bromo-4-fluorothiophenol can be used in the synthesis of aromatic thiols . The synthesis of 2,4-disubstituted thiophenols from the corresponding compounds proceeds even more easily .
Application in Industrial Organic Synthesis
Safety And Hazards
properties
IUPAC Name |
2-bromo-4-fluorobenzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrFS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVFIOEXUIFLGOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Br)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrFS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10650171 |
Source
|
| Record name | 2-Bromo-4-fluorobenzene-1-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10650171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-fluorothiophenol | |
CAS RN |
773853-92-2 |
Source
|
| Record name | 2-Bromo-4-fluorobenzene-1-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10650171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-4-fluorobenzene-1-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(4-fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl]acetic acid](/img/structure/B1328562.png)
![Ethyl 3-Chloroimidazo[1,2-a]pyridine-2-carboxylate](/img/structure/B1328568.png)
![Ethyl 5-Aminoimidazo[1,2-a]pyridine-2-carboxylate](/img/structure/B1328570.png)
![3-Chloroimidazo[1,2-a]pyridine-2-carbohydrazide](/img/structure/B1328573.png)
